Cas no 52498-02-9 (3-(4-methoxyphenyl)cyclobutan-1-one)

3-(4-methoxyphenyl)cyclobutan-1-one structure
52498-02-9 structure
Product Name:3-(4-methoxyphenyl)cyclobutan-1-one
CAS No:52498-02-9
MF:C11H12O2
MW:176.211783409119
CID:359483
PubChem ID:11446641
Update Time:2025-04-19

3-(4-methoxyphenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methoxyphenyl)cyclobutanone
    • 3-(4-methoxyphenyl)cyclobutan-1-one
    • Cyclobutanone, 3-(4-methoxyphenyl)-
    • Cyclobutanone,3-(4-methoxyphenyl)
    • DTXSID80466084
    • 3-(p-Methoxyphenyl)cyclobutanone
    • CCA49802
    • SY338486
    • LXEFTIJELDKOQB-UHFFFAOYSA-N
    • EN300-43633
    • AKOS022182207
    • F8880-4520
    • SCHEMBL428339
    • CS-0216456
    • 52498-02-9
    • MFCD11848455
    • MDL： MFCD11848455
    • Inchi： 1S/C11H12O2/c1-13-11-4-2-8(3-5-11)9-6-10(12)7-9/h2-5,9H,6-7H2,1H3
    • InChI Key： LXEFTIJELDKOQB-UHFFFAOYSA-N
    • SMILES： O=C1CC(C2C=CC(=CC=2)OC)C1

Computed Properties

  • Exact Mass: 176.08400
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.14170

3-(4-methoxyphenyl)cyclobutan-1-one Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-(4-methoxyphenyl)cyclobutan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019125625-1g
3-(4-Methoxyphenyl)cyclobutanone
 52498-02-9 95%
1g
 $689.00 2023-09-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD00895-5g
3-(4-methoxyphenyl)cyclobutan-1-one
 52498-02-9 95%
5g
 $1800 2023-09-07
TRC
M216436-100mg
3-(4-Methoxyphenyl)cyclobutan-1-one
 52498-02-9
100mg
 $ 160.00 2022-06-04
TRC
M216436-500mg
3-(4-Methoxyphenyl)cyclobutan-1-one
 52498-02-9
500mg
 $ 635.00 2022-06-04
TRC
M216436-1g
3-(4-Methoxyphenyl)cyclobutan-1-one
 52498-02-9
1g
 $ 975.00 2022-06-04
Enamine
EN300-43633-0.05g
3-(4-methoxyphenyl)cyclobutan-1-one
 52498-02-9 95.0%
0.05g
 $262.0 2025-02-20
Enamine
EN300-43633-0.1g
3-(4-methoxyphenyl)cyclobutan-1-one
 52498-02-9 95.0%
0.1g
 $392.0 2025-02-20
Enamine
EN300-43633-0.25g
3-(4-methoxyphenyl)cyclobutan-1-one
 52498-02-9 95.0%
0.25g
 $559.0 2025-02-20
Enamine
EN300-43633-0.5g
3-(4-methoxyphenyl)cyclobutan-1-one
 52498-02-9 95.0%
0.5g
 $879.0 2025-02-20
Enamine
EN300-43633-1.0g
3-(4-methoxyphenyl)cyclobutan-1-one
 52498-02-9 95.0%
1.0g
 $1129.0 2025-02-20

3-(4-methoxyphenyl)cyclobutan-1-one Related Literature

Related Categories

52498-02-9 (3-(4-methoxyphenyl)cyclobutan-1-one) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司